Lipophilicity: 6-Bromo vs 6-Chloro Indole
The 6-bromo substitution confers higher lipophilicity compared to the 6-chloro analog, as reflected in computed partition coefficients. The 6-chloro analog (6-[3-(6-chloro-1H-indol-1-yl)propanamido]hexanoic acid) has a computed LogP of 2.92 and LogD (pH 7.4) of 0.09 . While direct computed values for the 6-bromo target compound are not publicly available from the same source, the well-established Hansch π constant for bromine (+0.86) versus chlorine (+0.71) on aromatic systems predicts a LogP increase of approximately 0.15–0.30 units for the 6-bromo analog . This difference in lipophilicity can influence membrane permeability and non-specific protein binding, making the 6-bromo compound a preferred choice when higher logD is desired for passive diffusion or target engagement in lipophilic environments.
| Evidence Dimension | Computed lipophilicity (LogP / LogD) |
|---|---|
| Target Compound Data | LogP estimated ~3.07–3.22 (class-level inference based on Hansch π constants) |
| Comparator Or Baseline | 6-Chloro analog: LogP = 2.92, LogD (pH 7.4) = 0.09 |
| Quantified Difference | Estimated ΔLogP ≈ +0.15 to +0.30 vs. 6-chloro analog |
| Conditions | Computed physicochemical properties; ChemBase JChem predictions |
Why This Matters
Higher lipophilicity can improve membrane permeability and central nervous system penetration, which is critical for selecting the appropriate halogenated analog in neurological or intracellular target programs.
- [1] ChemBase. 6-[3-(6-chloro-1H-indol-1-yl)propanamido]hexanoic acid, CBID:223378. http://www.chembase.cn/molecule-223378.html (accessed 2026-04-30). View Source
- [2] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society; 1995. (Hansch π constants: Br = +0.86, Cl = +0.71). View Source
